Cas no 137375-81-6 (2-propan-2-ylsulfinylacetic Acid)

• Product Name: 2-propan-2-ylsulfinylacetic Acid
• CAS No: 137375-81-6
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 1252059
• PubChem ID: 19105825
• Update Time: 2025-04-20

2-propan-2-ylsulfinylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-propan-2-ylsulfinylacetic acid
• AG-D-75989
• Ambcb4027139
• isopropylsulphinylacetic acid
• CTK4C0767
• Isopropylsulfinessigsaeure
• (propane-2-sulfinyl)-acetic acid
• (Propan-2-sulfinyl)-essigsaeure
• (ISOPROPYLSULFINYL)ACETIC ACID
• (isopropylsulfinyl)acetic acid(SALTDATA: FREE)
• DB-200434
• DTXSID70598146
• 137375-81-6
• AKOS010208963
• (Isopropylsulfinyl)aceticacid
• (Propane-2-sulfinyl)acetic acid
• SCHEMBL9324377
• 2-propan-2-ylsulfinylacetic Acid

• Inchi： 1S/C5H10O3S/c1-4(2)9(8)3-5(6)7/h4H,3H2,1-2H3,(H,6,7)
• InChI Key： PUQXMHMJYYAKOM-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C(C)C)=O

Computed Properties

• Exact Mass: 150.03500
• Monoisotopic Mass: 150.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: 1.09380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides